![molecular formula C17H15ClF3NOS B297023 N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-methylbenzyl)sulfanyl]acetamide](/img/structure/B297023.png)
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-methylbenzyl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-methylbenzyl)sulfanyl]acetamide, also known as CTM, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CTM is a member of the acetamide family of compounds, which are known for their diverse biological activities. In
Scientific Research Applications
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-methylbenzyl)sulfanyl]acetamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, oncology, and immunology. In neuroscience, this compound has been shown to inhibit the activity of the voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. This property of this compound makes it a potential candidate for the treatment of neurological disorders such as epilepsy and neuropathic pain.
In oncology, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. This property of this compound makes it a potential candidate for the development of anticancer drugs.
In immunology, this compound has been shown to modulate the activity of the immune system by inhibiting the production of pro-inflammatory cytokines. This property of this compound makes it a potential candidate for the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.
Mechanism of Action
The mechanism of action of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-methylbenzyl)sulfanyl]acetamide is related to its ability to modulate the activity of ion channels and receptors in cells. This compound has been shown to inhibit the activity of the voltage-gated sodium channels by binding to the receptor site on the channel protein. This inhibition of sodium channel activity leads to a decrease in the generation and propagation of action potentials in neurons, resulting in the inhibition of pain signals.
This compound has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. This pathway involves the release of cytochrome c from mitochondria, which activates a cascade of caspase enzymes that ultimately lead to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on cells and tissues. In neurons, this compound has been shown to decrease the excitability of neurons by inhibiting the activity of voltage-gated sodium channels. This property of this compound makes it a potential candidate for the treatment of neuropathic pain.
In cancer cells, this compound has been shown to induce apoptosis by activating the intrinsic apoptotic pathway. This property of this compound makes it a potential candidate for the development of anticancer drugs.
In immune cells, this compound has been shown to modulate the activity of the immune system by inhibiting the production of pro-inflammatory cytokines. This property of this compound makes it a potential candidate for the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
The advantages of using N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-methylbenzyl)sulfanyl]acetamide in lab experiments include its high purity, stability, and specificity for its target ion channels and receptors. This compound has been extensively studied in vitro and in vivo, and its mechanism of action is well understood.
The limitations of using this compound in lab experiments include its potential toxicity and off-target effects. This compound has been shown to have cytotoxic effects on some cell types at high concentrations, and its effects on non-target ion channels and receptors are not fully understood.
Future Directions
The potential applications of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-methylbenzyl)sulfanyl]acetamide in scientific research are vast, and there are many future directions for research. Some possible future directions include:
- Further optimization of the synthesis method to increase yield and purity of this compound
- Development of this compound analogs with improved specificity and potency
- Investigation of the effects of this compound on non-neuronal ion channels and receptors
- Investigation of the long-term effects of this compound on cells and tissues
- Development of this compound-based therapies for neurological disorders, cancer, and autoimmune diseases.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well characterized. There are many future directions for research on this compound, and it has the potential to be a valuable tool for the development of new therapies for a variety of diseases.
Synthesis Methods
The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-methylbenzyl)sulfanyl]acetamide involves the reaction of 2-chloro-5-trifluoromethylphenylacetic acid with 4-methylbenzenethiol in the presence of thionyl chloride and triethylamine. The resulting product is then treated with N,N-dimethylformamide dimethylacetal to yield this compound. This synthesis method has been optimized to achieve high yield and purity of this compound.
Properties
Molecular Formula |
C17H15ClF3NOS |
---|---|
Molecular Weight |
373.8 g/mol |
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-methylphenyl)methylsulfanyl]acetamide |
InChI |
InChI=1S/C17H15ClF3NOS/c1-11-2-4-12(5-3-11)9-24-10-16(23)22-15-8-13(17(19,20)21)6-7-14(15)18/h2-8H,9-10H2,1H3,(H,22,23) |
InChI Key |
UQKBYVYOYRHVTL-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CSCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl |
Canonical SMILES |
CC1=CC=C(C=C1)CSCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.